Cas no 2229030-89-9 (2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid)

2-{1-[6-(Dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid is a specialized organic compound featuring a cyclopropylacetic acid backbone substituted with a dimethylaminopyridinyl group. This structure imparts unique reactivity and potential utility in medicinal chemistry and pharmaceutical synthesis. The dimethylamino group enhances electron density, influencing binding interactions, while the cyclopropyl ring contributes to conformational rigidity, improving selectivity. The carboxylic acid moiety allows for further derivatization, making it a versatile intermediate for drug discovery. Its balanced lipophilicity and polarity may optimize pharmacokinetic properties in target molecules. This compound is particularly valuable for researchers exploring novel bioactive scaffolds or probing structure-activity relationships in heterocyclic systems.
2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid structure
2229030-89-9 structure
Product Name:2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid
CAS No:2229030-89-9
MF:C12H16N2O2
MW:220.267642974854
CID:6056433
PubChem ID:165976963
Update Time:2025-10-30

2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid
    • 2229030-89-9
    • 2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
    • EN300-1762760
    • Inchi: 1S/C12H16N2O2/c1-14(2)10-4-3-9(8-13-10)12(5-6-12)7-11(15)16/h3-4,8H,5-7H2,1-2H3,(H,15,16)
    • InChI Key: ORNFPGZBAVYPPC-UHFFFAOYSA-N
    • SMILES: OC(CC1(C2C=NC(=CC=2)N(C)C)CC1)=O

Computed Properties

  • Exact Mass: 220.121177757g/mol
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53.4Ų

2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1762760-0.05g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
0.05g
$1320.0 2023-09-20
Enamine
EN300-1762760-0.1g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
0.1g
$1384.0 2023-09-20
Enamine
EN300-1762760-0.25g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
0.25g
$1447.0 2023-09-20
Enamine
EN300-1762760-0.5g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
0.5g
$1509.0 2023-09-20
Enamine
EN300-1762760-1.0g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
1g
$1572.0 2023-05-23
Enamine
EN300-1762760-2.5g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
2.5g
$3080.0 2023-09-20
Enamine
EN300-1762760-5.0g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
5g
$4557.0 2023-05-23
Enamine
EN300-1762760-10.0g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
10g
$6758.0 2023-05-23
Enamine
EN300-1762760-1g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
1g
$1572.0 2023-09-20
Enamine
EN300-1762760-5g
2-{1-[6-(dimethylamino)pyridin-3-yl]cyclopropyl}acetic acid
2229030-89-9
5g
$4557.0 2023-09-20

Additional information on 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid

Introduction to 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic Acid (CAS No. 2229030-89-9)

2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid, identified by its CAS number 2229030-89-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure that combines a pyridine ring with a cyclopropyl side chain and an acetic acid moiety, has garnered attention due to its potential applications in drug discovery and development.

The structural framework of 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid presents a unique combination of functional groups that make it a versatile candidate for further exploration. The presence of a dimethylamino group on the pyridine ring enhances its basicity, while the cyclopropyl group introduces steric hindrance, which can influence both its reactivity and pharmacokinetic properties. The acetic acid moiety at the terminal position provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in molecules that incorporate heterocyclic structures, such as pyridine derivatives, due to their widespread presence in bioactive compounds. Pyridine-based scaffolds are particularly valuable in medicinal chemistry because they can interact with biological targets through various mechanisms, including hydrogen bonding and π-stacking interactions. The incorporation of a cyclopropyl group into these structures can further modulate their binding affinity and selectivity, making them attractive for the development of novel therapeutic agents.

The compound 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid has been studied in the context of its potential role as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a promising candidate for further functionalization, allowing researchers to explore new chemical space for drug discovery. The acetic acid functionality, in particular, provides a versatile handle for conjugation with other biomolecules or for further derivatization to achieve specific pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid and various biological targets. These studies have highlighted its potential as a lead compound in the development of drugs targeting neurological disorders, where pyridine derivatives have shown promise due to their ability to cross the blood-brain barrier.

The synthesis of 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its strained ring structure, which can lead to rearrangements or side reactions if not properly controlled. However, recent methodologies have demonstrated effective strategies for incorporating cyclopropyl moieties into complex molecules without compromising overall yield.

In addition to its synthetic appeal, 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid has been explored for its potential pharmacological properties. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors relevant to inflammatory diseases and cancer. These findings are particularly exciting given the increasing demand for novel therapeutic agents that can modulate complex biological pathways.

The acetic acid moiety at the end of the molecule also opens up possibilities for further derivatization into esters or amides, which can alter solubility and metabolic stability. Such modifications are often crucial in drug development, as they can significantly impact how a compound is absorbed, distributed, metabolized, and excreted by the body (ADME). By carefully designing these modifications, researchers can optimize the pharmacokinetic profile of 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid for clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid. These technologies allow for rapid screening of large libraries of compounds based on their structural features and predicted biological activity. By combining experimental data with computational predictions, researchers can more efficiently prioritize compounds for further investigation.

In conclusion, 2-{1-6-(dimethylamino)pyridin-3-ylcyclopropyl}acetic acid (CAS No. 2229030-89-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex bioactive compounds, while its diverse functional groups offer opportunities for further chemical modification. As research in this area continues to evolve, compounds like this are likely to play an increasingly important role in the development of new therapies targeting various diseases.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.